Cas no 2580198-62-3 (ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate)

• Product Name: ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate
• CAS No: 2580198-62-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5658416
• PubChem ID: 137939381
• Update Time: 2023-11-27

ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6065374
• 2248366-62-1
• ethyl 3-[(1s,3r)-3-aminocyclobutyl]propanoate
• 2580200-79-7
• ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate
• EN300-4163140
• EN300-27726173
• Ethyl 3-(3-aminocyclobutyl)propanoate
• 2580198-62-3
• ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate

• Inchi： 1S/C9H17NO2/c1-2-12-9(11)4-3-7-5-8(10)6-7/h7-8H,2-6,10H2,1H3
• InChI Key： QHKIJUKKWQWXEL-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1CC(C1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų